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Compound of Interest

Compound Name: Cyclohexyl acetate

Cat. No.: B165965

A Comparative Analysis of Cyclohexyl Acetate
and Its Structural Analogs as Fragrance
Ingredients

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of cyclohexyl acetate and its
structural analogs, which are widely utilized as fragrance ingredients in the cosmetic and
consumer product industries. The olfactory characteristics and physical properties of these
fruity and floral esters are intricately linked to their chemical structures. Understanding these
relationships is crucial for the targeted design of new fragrance molecules with desired
performance profiles, including specific scent notes, intensity, and longeuvity.

This document summarizes key performance indicators, details the experimental
methodologies used to obtain this data, and provides visual representations of the structure-
performance relationships to aid in research and development.

Quantitative Performance and Physicochemical
Properties
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The following table summarizes the available quantitative and qualitative data for cyclohexyl
acetate and a selection of its structural analogs. The data has been compiled from various
sources to provide a comparative overview.
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the performance

evaluation of fragrance ingredients.

Odor Threshold Determination

The odor threshold is the lowest concentration of a vapor in the air that can be detected by the

human sense of smell.
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Methodology: Ascending Concentration Series (Triangle Test)

o Sample Preparation: A stock solution of the fragrance ingredient is prepared in a suitable
odorless solvent (e.g., diethyl phthalate or ethanol). A series of dilutions in the solvent are
then made, typically in geometric progression (e.g., 1:2 or 1:3 ratios).

» Panelist Selection: A panel of trained sensory assessors (typically 15-20 individuals) is
selected. Panelists are screened for their olfactory acuity and ability to consistently detect a
range of standard odorants.

» Evaluation: The evaluation is conducted in a well-ventilated, odor-free room. For each
concentration level, three samples are presented to the panelist: two are blanks (solvent
only), and one contains the diluted fragrance ingredient. This is known as a triangle test. The
samples are presented on smelling strips (blotters) or in glass sniff bottles.

o Procedure: Panelists are instructed to sniff each sample and identify the one that is different
from the other two. The procedure starts with the lowest concentration and moves to
progressively higher concentrations.

» Data Analysis: The odor detection threshold for an individual is the lowest concentration at
which they can correctly identify the odorous sample. The group's odor threshold is typically
calculated as the geometric mean of the individual thresholds.

Substantivity Evaluation

Substantivity refers to the longevity of a fragrance on a particular substrate, such as skin or
fabric.

Methodology: Evaporation from a Smelling Strip

o Sample Preparation: A standardized amount (e.g., 0.1 mL) of the neat fragrance ingredient
or a 10% solution in ethanol is applied to a standard smelling strip.

o Evaluation: The smelling strip is placed in a controlled environment (constant temperature
and airflow). At regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, etc.), a trained
perfumer or sensory panelist evaluates the odor intensity of the strip.
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» Data Recording: The time at which the characteristic odor of the ingredient is no longer
perceptible is recorded as the substantivity value. This is often reported in hours.

Hedonic Evaluation (Liking Score)

Hedonic testing measures the pleasantness or unpleasantness of a fragrance.
Methodology: 9-Point Hedonic Scale

o Sample Preparation: The fragrance ingredients are diluted to a concentration that is clearly
perceptible but not overpowering (e.g., 1-5% in an odorless solvent). Samples are presented
on smelling strips or in another suitable carrier.

» Panelist Selection: A panel of untrained consumers (typically 50-100 individuals)
representative of the target audience is recruited.

o Evaluation: Panelists are asked to smell each sample and rate their liking on a 9-point
hedonic scale, where:

[e]

9 = Like extremely

o

8 = Like very much

[¢]

7 = Like moderately

[e]

6 = Like slightly

5 = Neither like nor dislike

[e]

o

4 = Dislike slightly

[¢]

3 = Dislike moderately

o

2 = Dislike very much

[e]

1 = Dislike extremely

o Data Analysis: The average score for each fragrance ingredient is calculated to determine its
overall hedonic value. Statistical analysis (e.g., ANOVA) can be used to determine if there
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are significant differences in liking between the different analogs.

Visualizing Structure-Performance Relationships

The following diagrams illustrate the conceptual relationships between the chemical structures
of cyclohexyl acetate analogs and their resulting fragrance properties.

Structure-Performance Correlation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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